Cas no 1226437-12-2 (methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate)

• Product Name: methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate
• CAS No: 1226437-12-2
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5396354
• Update Time: 2025-10-30

methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]-2-quinolinecarboxylate
• methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate

• Inchi： 1S/C21H22N2O4/c1-5-27-14-7-8-16-15(11-14)17(12-19(22-16)21(24)26-4)23-18-10-13(2)6-9-20(18)25-3/h6-12H,5H2,1-4H3,(H,22,23)
• InChI Key： YSCUGJWJBGPQKC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(NC2=CC(C)=CC=C2OC)=CC=1C(OC)=O

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.6±50.0 °C(Predicted)
• pka: 4.58±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate

Methyl 6-Ethoxy-4-[(2-Methoxy-5-Methylphenyl)amino]quinoline-2-Carboxylate (CAS No. 1226437-12-2): A Comprehensive Overview

Methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate (CAS No. 1226437-12-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the quinoline family and possesses unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate is characterized by a quinoline core, an ethoxy group at the 6-position, and an amino-substituted phenyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory effects, methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate has also been investigated for its potential as an antiproliferative agent. Studies conducted in vitro have demonstrated that this compound can inhibit the growth of certain cancer cell lines, suggesting its potential as a lead compound in the development of new anticancer drugs. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability and stability in biological systems make it a promising candidate for further clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further preclinical and clinical studies are necessary to fully assess its safety profile and determine optimal dosing regimens.

The synthesis of methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate has been optimized using modern synthetic techniques. Various methods have been reported in the literature, including multistep syntheses involving condensation reactions and functional group transformations. These synthetic routes provide high yields and purity, making large-scale production feasible for both research and commercial purposes.

The potential applications of methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate extend beyond its direct therapeutic uses. For instance, it can serve as a valuable intermediate in the synthesis of other bioactive compounds. Its unique structural features make it an attractive starting point for derivatization and structure–activity relationship (SAR) studies, which can lead to the discovery of novel compounds with enhanced biological activities.

In conclusion, methyl 6-ethoxy-4-[(2-methoxy-5-methylphenyl)amino]quinoline-2-carboxylate (CAS No. 1226437-12-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiproliferative properties, coupled with favorable pharmacokinetic profiles, make it a promising candidate for further development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its position as an important molecule in the field.